1-Ethyl-2-thiophen-3-ylbenzimidazole-5-carbonitrile

• IUPAC Name: 1-ethyl-2-thiophen-3-ylbenzimidazole-5-carbonitrile
• InChI: InChI=1S/C14H11N3S/c1-2-17-13-4-3-10(8-15)7-12(13)16-14(17)11-5-6-18-9-11/h3-7,9H,2H2,1H3
• InChI Key: XEDFCQXMPGEOPP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C#N)N=C1C3=CSC=C3
• Molecular Formula: C14H11N3S
• Molecular Weight: 253.32 g/mol

Description

1-Ethyl-2-thiophen-3-ylbenzimidazole-5-carbonitrile, commonly known as ETBC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. ETBC is a heterocyclic compound that contains a benzimidazole ring fused with a thiophene ring and a cyano group attached to the benzimidazole ring.

Mechanism of Action

The mechanism of action of ETBC is not fully understood, but it is believed to involve the interaction of ETBC with DNA and certain enzymes. ETBC has been shown to bind to the minor groove of DNA, which may affect DNA replication and transcription. ETBC has also been shown to inhibit the activity of certain enzymes, such as topoisomerase II and protein kinase C, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
ETBC has been shown to have various biochemical and physiological effects. In vitro studies have shown that ETBC can induce apoptosis in cancer cells, inhibit the activity of certain enzymes, and selectively bind to DNA. In vivo studies have shown that ETBC can inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

ETBC has several advantages for lab experiments, including its high selectivity for DNA, its ability to induce apoptosis in cancer cells, and its potential as a fluorescent probe for DNA detection. However, ETBC also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on ETBC. One area of interest is the development of new synthesis methods for ETBC that can improve its yield and purity. Another area of research is the optimization of ETBC as a fluorescent probe for DNA detection, including the development of new ETBC derivatives with improved properties. Additionally, further studies are needed to fully understand the mechanism of action of ETBC and its potential as a therapeutic agent for the treatment of cancer.

Synthesis Methods

The synthesis of ETBC involves the reaction of 2-aminobenzimidazole with ethyl 3-bromothiophene-2-carboxylate in the presence of potassium carbonate and copper(I) iodide as a catalyst. The reaction takes place in acetonitrile solvent, and the product is obtained after purification by column chromatography. The yield of ETBC obtained through this method is around 70-75%.

Scientific Research Applications

ETBC has been extensively studied for its potential applications in various areas of scientific research. One of the major areas of interest is its application as a fluorescent probe for detecting DNA. ETBC has been shown to selectively bind to DNA and exhibit enhanced fluorescence emission, making it a useful tool for DNA detection and imaging.
Another area of research is the potential use of ETBC as a therapeutic agent for the treatment of cancer. ETBC has been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death process. ETBC has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.